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Compound of Interest

Compound Name: Mesitylene

Cat. No.: B046885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of mesitylene (1,3,5-
trimethylbenzene) in a range of common organic solvents. Understanding the solubility
characteristics of mesitylene is crucial for its application as a solvent, reactant, or in
purification processes across various fields, including chemical synthesis, materials science,
and pharmaceutical development. This document compiles quantitative solubility data, details
experimental protocols for solubility determination, and presents a theoretical framework for
understanding the observed solubility behavior.

Quantitative Solubility Data

The solubility of mesitylene in various organic solvents is a critical parameter for its effective
use. Generally, mesitylene, a nonpolar aromatic hydrocarbon, exhibits high solubility in other
nonpolar and moderately polar organic solvents, adhering to the principle of "like dissolves
like." Conversely, its solubility in highly polar solvents, such as water, is negligible.

Below is a compilation of quantitative solubility data for mesitylene in several common organic
solvents. It is important to note that for many solvent systems, mesitylene is considered fully
miscible, meaning it is soluble in all proportions.

Table 1: Solubility of Mesitylene in Various Organic Solvents at 25°C
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Temperature .
Solvent Class Solvent °C) Solubility (g/L) Reference
Alcohols Methanol 25 571.17 [1]
Ethanol 25 627.73 [1]
n-Propanol 25 627.79 [1]
Isopropanol 25 479.07 [1]
n-Butanol 25 755.25 [1]
Ketones Acetone 25 1372.32 [1]
Esters Ethyl Acetate 25 1522.93 [1]
Aromatic
Toluene 25 1554.89 [1]
Hydrocarbons
Benzene Miscible Miscible [2]
Ethers Diethyl Ether Miscible Miscible [2][3]
Nitriles Acetonitrile 25 921.5 [1]
N,N-
Amides Dimethylformami 25 814.26 [1]
de (DMF)
Alkanes Hexane Readily Soluble Readily Soluble [4]

Note on Miscibility: Several sources state that mesitylene is miscible with alcohol, benzene,

ether, and acetone, implying solubility in all proportions.[2][3]

Factors Influencing Solubility

The solubility of mesitylene is governed by the intermolecular forces between the solute

(mesitylene) and the solvent molecules. As a nonpolar molecule, the primary intermolecular

forces exhibited by mesitylene are London dispersion forces. Therefore, it dissolves most

readily in solvents with similar characteristics.

Caption: Factors influencing the solubility of mesitylene.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mesitylene
https://pubchem.ncbi.nlm.nih.gov/compound/Mesitylene
https://www.guidechem.com/encyclopedia/mesitylene-dic2088.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.solubilityofthings.com/135-trimethyl-2-phenyl-benzene
https://www.benchchem.com/product/b046885?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mesitylene
https://www.guidechem.com/encyclopedia/mesitylene-dic2088.html
https://www.benchchem.com/product/b046885?utm_src=pdf-body
https://www.benchchem.com/product/b046885?utm_src=pdf-body
https://www.benchchem.com/product/b046885?utm_src=pdf-body
https://www.benchchem.com/product/b046885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generally, the solubility of liquids in liquids increases with temperature.[4] However, for many of
the listed organic solvents where mesitylene is already highly soluble or miscible at room
temperature, the effect of temperature may be less pronounced.

Experimental Protocols for Solubility Determination

The determination of the solubility of a liquid like mesitylene in an organic solvent can be
carried out using several established methods. The choice of method often depends on
whether the components are fully miscible or have limited solubility.

Method 1: Visual Miscibility Determination (for Miscible
Systems)

This is a straightforward method for determining if two liquids are miscible in all proportions.

Workflow:
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Add known volume of
Mesitylene to a clear, sealed container

:

Incrementally add known
volumes of the organic solvent

'

Agitate the mixture thoroughly
after each addition

'

Visually inspect for phase separation
(e.g., cloudiness, distinct layers)

No phase separation
observed at any ratio

Phase separation
occurs

Conclusion:
Immiscible or Partially Soluble

Conclusion:
Miscible
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Prepare a saturated solution by
adding excess mesitylene to the solvent

:

Agitate the mixture at a constant
temperature for an extended period
(e.g., 24-48 hours) to reach equilibrium

:

Allow the phases to separate
(centrifugation can be used)

:

Carefully extract an aliquot of the
solvent phase, avoiding the undissolved
mesitylene layer

:

Determine the concentration of
mesitylene in the aliquot using an
analytical technique

:

Calculate solubility from the
concentration and volume/mass of the aliquot

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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